Cas no 767352-24-9 (4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER)

• Product Name: 4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• CAS No: 767352-24-9
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 891295
• PubChem ID: 45156328
• Update Time: 2025-04-19

4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• 4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid methyl ester
• AG-E-29428
• AK135121
• Benzoic acid,4-(1-methyl-1H-pyrazol-5-yl)-, methyl ester
• CTK4D7173
• KB-54191
• methyl 4-(1-methylpyrazol-5-yl)benzoate
• methyl 4-(2,5-difluorophenyl)-3-oxobutanoate
• Methyl4-(1-methyl-1H-pyrazol-5-yl)benzoate
• SureCN8808172
• SCHEMBL6685745
• 767352-24-9

• Inchi： 1S/C11H10F2O3/c1-16-11(15)6-9(14)5-7-4-8(12)2-3-10(7)13/h2-4H,5-6H2,1H3
• InChI Key： AEGPZKRGCWQLGN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC(CC(=O)OC)=O)F

Computed Properties

• Exact Mass: 228.06000
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.63950